Cas no 63660-18-4 (Adenosine, cytidylyl-(5'->3')-, ammonium salt)

• Product Name: Adenosine, cytidylyl-(5'->3')-, ammonium salt
• CAS No: 63660-18-4
• MF: C₁₉H₂₈N₉O₁₁P
• MW: 589.453083992004
• CID: 519841
• Update Time: 2023-11-19

Adenosine, cytidylyl-(5'->3')-, ammonium salt Chemical and Physical Properties

Names and Identifiers

• Adenosine, cytidylyl-(5'.3')-, ammonium salt
• 5')-, ammonium salt (9CI)
• CID 86278682
• Adenosine, cytidylyl-(5'->3')-, ammonium salt
• [(2R,3S,4R,5R)-5-(4-amino-2-oxopyrimidin-1-yl)-4-hydroxy-2-(hydroxymethyl)oxolan-3-yl] [(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl hydrogen phosphate

• Inchi： 1S/C19H25N8O11P.H3N/c20-9-1-2-26(19(32)25-9)18-13(31)14(7(3-28)36-18)38-39(33,34)35-4-8-11(29)12(30)17(37-8)27-6-24-10-15(21)22-5-23-16(10)27;/h1-2,5-8,11-14,17-18,28-31H,3-4H2,(H,33,34)(H2,20,25,32)(H2,21,22,23);1H3/t7-,8-,11-,12-,13-,14-,17-,18-;/m1./s1
• InChI Key： VXJNYSRGRFHNHN-ANTYETTRSA-N
• SMILES： P(=O)(O)(OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)O)O)O[C@@H]1[C@@H](CO)O[C@H]([C@@H]1O)N1C(N=C(C=C1)N)=O.N

Computed Properties

• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 40
• Rotatable Bond Count: 8
• Complexity: 1040
• Topological Polar Surface Area: 284